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Compound of Interest

Compound Name: 2,3,5-Trichlorothiophene

Cat. No.: B096315

An In-depth Technical Guide to the Physical Properties of 2,3,5-Trichlorothiophene

This guide provides a comprehensive overview of the core physical properties of 2,3,5-
Trichlorothiophene, tailored for researchers, scientists, and professionals in drug
development.

Core Physical Properties

2,3,5-Trichlorothiophene is a substituted heterocyclic compound with the molecular formula
C4HCIsS[1]. The key physical data for this compound are summarized in the table below for
easy reference and comparison.
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Property Value Units Notes
Molecular Formula C4HCIsS [1]
Molecular Weight 187.475 g/mol [1]
Melting Point -16 °C [2]
Boiling Point 110 °C at 20 mmHg[2]
Density 1.586 g/cm3
Refractive Index 1.5790
Based on the
Water Solubility Insoluble properties of similar

chlorinated
thiophenes|[3][4].

Organic Solvent
Solubility

Soluble

Expected to be
soluble in solvents like
chloroform, based on
data for similar

compounds[3][4].

Experimental Protocols

The determination of the physical properties of 2,3,5-Trichlorothiophene follows standard

organic chemistry laboratory procedures. Below are detailed methodologies for the key

experiments.

Melting Point Determination

The melting point of a substance is the temperature at which it changes state from solid to

liquid.

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or similar)

o Capillary tubes
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e Thermometer

Procedure:

A small sample of 2,3,5-Trichlorothiophene is loaded into a capillary tube.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a controlled rate.

The temperature at which the solid begins to melt and the temperature at which it completely
liquefies are recorded as the melting point range.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid and the liquid changes into a vapor.

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer

Heating mantle
Procedure:
e The 2,3,5-Trichlorothiophene sample is placed in the distillation flask.

e The distillation apparatus is assembled with the thermometer bulb positioned at the level of
the side arm leading to the condenser.

e The liquid is heated, and the temperature is monitored.
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e The boiling point is recorded as the temperature at which the vapor temperature stabilizes
while the liquid is boiling and condensing in the condenser.

Density Measurement

Density is the mass of a substance per unit volume.

Apparatus:

e Pycnometer or a calibrated graduated cylinder

e Analytical balance

Procedure:

e The mass of the empty, clean, and dry pycnometer is determined.

e The pycnometer is filled with the 2,3,5-Trichlorothiophene sample, and the mass is
measured.

e The volume of the pycnometer is known, allowing for the calculation of the density
(mass/volume).

Refractive Index Measurement

The refractive index is a measure of the bending of a ray of light when passing from one
medium into another.

Apparatus:
o Refractometer (e.g., Abbé refractometer)
Procedure:

o Afew drops of the 2,3,5-Trichlorothiophene sample are placed on the prism of the
refractometer.

e The prism is closed, and the light source is adjusted.
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e The user looks through the eyepiece and adjusts the controls until the dividing line between
the light and dark fields is sharp and centered.

e The refractive index is read from the scale.

Solubility Determination

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent.

Apparatus:

o Test tubes

» Vortex mixer

Procedure:

e Asmall, measured amount of 2,3,5-Trichlorothiophene is added to a test tube.

A measured volume of the solvent to be tested (e.g., water, chloroform, ethanol) is added.
e The mixture is agitated using a vortex mixer to ensure thorough mixing.

e The mixture is observed to determine if the solute has dissolved completely. Visual
inspection for a single, clear phase indicates solubility, while the presence of separate layers
or a cloudy suspension indicates insolubility or partial solubility.

Visualizations

The following diagram illustrates a general experimental workflow for the determination of the
physical properties of a liquid organic compound such as 2,3,5-Trichlorothiophene.
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Experimental Workflow: Physical Property Determination of a Liquid Organic Compound
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Experimental workflow for physical property determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physical properties of 2,3,5-Trichlorothiophene].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096315#physical-properties-of-2-3-5-
trichlorothiophene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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